Cas no 3796-35-8 (1-(4-(TRIFLUOROMETHYL)PHENYL)BIGUANIDE)

• Product Name: 1-(4-(TRIFLUOROMETHYL)PHENYL)BIGUANIDE
• CAS No: 3796-35-8
• MF: C₉H₁₀F₃N₅
• MW: 245.204411029816
• CID: 922813
• PubChem ID: 2779359
• Update Time: 2025-04-19

1-(4-(TRIFLUOROMETHYL)PHENYL)BIGUANIDE Chemical and Physical Properties

Names and Identifiers

• 1-(4-(TRIFLUOROMETHYL)PHENYL)BIGUANIDE
• 1-(diaminomethylidene)-2-[4-(trifluoromethyl)phenyl]guanidine
• 3796-35-8
• YBEYVQONJZSGFJ-UHFFFAOYSA-N
• SCHEMBL19038557
• DTXSID30381410
• SCHEMBL4099321

• Inchi： 1S/C9H10F3N5/c10-9(11,12)5-1-3-6(4-2-5)16-8(15)17-7(13)14/h1-4H,(H6,13,14,15,16,17)
• InChI Key： YBEYVQONJZSGFJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)/N=C(\N)/N=C(\N)/N)(F)F

Computed Properties

• Exact Mass: 245.08882983g/mol
• Monoisotopic Mass: 245.08882983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Melting Point: 209-213 °C(lit.)

1-(4-(TRIFLUOROMETHYL)PHENYL)BIGUANIDE Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：